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Compound of Interest

Compound Name:
Magnesium perchlorate

hexahydrate

Cat. No.: B079274 Get Quote

In the meticulous world of scientific research and pharmaceutical development, the removal of

water to ensure an anhydrous environment is a critical, yet often overlooked, procedural step.

The choice of drying agent can significantly impact experimental outcomes, product stability,

and laboratory safety. This guide provides an in-depth comparison of two highly effective

desiccants: magnesium perchlorate and molecular sieves, offering researchers the data and

protocols necessary to make an informed decision for their specific applications.

At a Glance: Key Performance Metrics
A summary of the key performance characteristics of magnesium perchlorate and molecular

sieves is presented below, offering a rapid comparative overview.
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Feature Magnesium Perchlorate Molecular Sieves

Drying Efficiency

Exceptionally high; can reduce

residual water to 0.002 mg/L of

air.

Very high; can reduce moisture

levels to <1 ppmv.

Water Absorption Capacity
High; can absorb up to 60% of

its own weight.

High; typically 14-22% of their

weight, depending on the type

and conditions.

Regeneration
Possible by heating at 220°C

under vacuum.

Readily regenerated by

heating (200-320°C) and/or

applying a vacuum.

Chemical Nature Powerful oxidizing agent.
Crystalline aluminosilicates

(zeolites).

Selectivity
Non-selective; reacts with

water.

Selective based on molecular

size due to uniform pore

structure.

Safety Profile

High Hazard: Strong oxidizer,

potential explosion risk with

organic materials or heat.

Generally Safe: Not a strong

oxidizer, considered a safer

alternative.

Primary Applications

Drying of gases for analysis

(use is now discouraged due

to safety concerns).

Drying of solvents, gases, and

in packaging of sensitive

materials.

Deep Dive into Performance and Functionality
Magnesium Perchlorate: The Powerhouse with a Caveat

Magnesium perchlorate, often sold under the trade name Anhydrone, is a white crystalline solid

renowned for its exceptional drying efficiency. It is a highly hygroscopic salt that readily absorbs

water from its surroundings. Its ability to reduce residual moisture to mere micrograms per liter

of gas makes it one of the most effective desiccants known.

However, its potent drying capability is overshadowed by significant safety concerns.

Magnesium perchlorate is a strong oxidizing agent and can form explosive mixtures with a wide
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range of organic compounds, reducing agents, and even finely powdered metals. Due to these

inherent risks, its use as a general-purpose drying agent is now strongly discouraged in many

laboratories.

Molecular Sieves: The Selective and Safe Workhorse

Molecular sieves are a class of materials, typically zeolites, characterized by a precise and

uniform pore structure. This unique feature allows them to selectively adsorb molecules based

on their size and polarity. Water, being a small and highly polar molecule, is readily and strongly

adsorbed into the pores of many types of molecular sieves, particularly the 3A and 4A varieties.

This size-sieving mechanism makes them highly efficient at removing water while leaving larger

solvent or gas molecules untouched. Their water absorption capacity is substantial, and they

can be easily regenerated for reuse by heating to drive off the adsorbed moisture. Crucially,

molecular sieves are chemically inert in most applications and do not pose the same oxidative

hazards as magnesium perchlorate, making them a much safer choice for routine laboratory

use.

Experimental Protocols
To aid researchers in the empirical evaluation of drying agents for

To cite this document: BenchChem. [A Head-to-Head Battle of Desiccants: Magnesium
Perchlorate vs. Molecular Sieves]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079274#comparison-of-magnesium-perchlorate-and-
molecular-sieves-for-drying]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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